Cas no 338408-84-7 (5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole)

• Product Name: 5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole
• CAS No: 338408-84-7
• MF: C₁₄H₈BrFN₂S₂
• MW: 367.259122848511
• CID: 5698285
• PubChem ID: 1474001
• Update Time: 2023-10-14

5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-[(4-bromophenyl)thio]-4-(4-fluorophenyl)-
• Bionet1_001141
• 5-[(4-bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole
• 5-(4-bromophenyl)sulfanyl-4-(4-fluorophenyl)thiadiazole
• AKOS005087833
• 4-bromophenyl 4-(4-fluorophenyl)-1,2,3-thiadiazol-5-yl sulfide
• 338408-84-7
• 3H-379S
• HMS571F03
• 5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole

• Inchi： 1S/C14H8BrFN2S2/c15-10-3-7-12(8-4-10)19-14-13(17-18-20-14)9-1-5-11(16)6-2-9/h1-8H
• InChI Key： IWOXDFPQXRCJGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(C2C=CC(=CC=2)F)N=NS1

Computed Properties

• Exact Mass: 365.92963g/mol
• Monoisotopic Mass: 365.92963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 464.7±55.0 °C(Predicted)
• pka: -5.80±0.50(Predicted)